![molecular formula NO2<br>N2O4 B077658 Dinitrogen tetroxide CAS No. 10544-72-6](/img/structure/B77658.png)
Dinitrogen tetroxide
Overview
Description
Dinitrogen tetroxide is a colorless gas that is highly toxic and corrosive . It is in equilibrium with nitrogen dioxide (NO2) in its liquid and vapor states . Its brownish color comes from NO2 . It is used commercially as an intermediate in the manufacture of nitric acid (HNO3) and as a nitrating and oxidizing agent . It is also the oxidizer of choice for storable rocket propellants because it is hypergolic with hydrazine fuels .
Synthesis Analysis
This compound can be synthesized by bonding two nitrogen dioxide molecules together at a low temperature or a high pressure . The Department of Defense’s Defense Specification (MIL-SPEC) document on N2O4 prescribes a method for MON composition analysis, which involves the oxidation of NO and dinitrogen trioxide (N2O3) in the MON sample to determine their amounts .Molecular Structure Analysis
The molecule of this compound is planar with an N-N bond distance of 1.78 Å and N-O distances of 1.19 Å . The N-N distance corresponds to a weak bond, since it is significantly longer than the average N-N single bond length of 1.45 Å . This exceptionally weak σ bond results from the simultaneous delocalization of the bonding electron pair across the whole N2O4 molecule, and the considerable electrostatic repulsion of the doubly occupied molecular orbitals of each NO2 unit .Chemical Reactions Analysis
This compound is a powerful oxidizer that spontaneously reacts upon contact with various forms of hydrazine, which has made the pair a common bipropellant for rockets . It could be regarded as two nitro groups (-NO2) bonded together . It forms an equilibrium mixture with nitrogen dioxide .Physical And Chemical Properties Analysis
This compound has a molar mass of 92.011 g/mol . It appears as a white solid, colorless liquid, or orange gas . It has a density of 1.44246 g/cm3 (liquid, 21 °C), a melting point of -11.2 °C, and a boiling point of 21.69 °C . It reacts with water to form nitrous and nitric acids . Its vapor pressure is 96 kPa (20 °C) .Scientific Research Applications
Molecular Structure and Electronic Configuration :
- Bauschlicher, Komornicki, and Roos (1983) examined the molecular structure of dinitrogen tetroxide, revealing its characteristics such as the long N-N bond and the need for a detailed description of NO2 fragments for a proper understanding of N2O4 (Bauschlicher, Komornicki, & Roos, 1983).
X-ray Studies for Molecular Structure :
- Broadley and Robertson (1949) performed X-ray studies on single crystals of this compound to understand its structure (Broadley & Robertson, 1949).
Chemical Reactions and Applications :
- Iranpoor, Firouzabadi, and Pourali (2004) demonstrated the use of this compound impregnated on activated charcoal for selective oxidation of sulfides to sulfoxides and disulfides to thiosulfonates (Iranpoor, Firouzabadi, & Pourali, 2004).
- Hassani and Yousefi (2014) explored the use of this compound supported on shell powder for the oxidation of aromatic alcohols (Hassani & Yousefi, 2014).
Corrosion Studies :
- Dove, Logan, and Wood (1996) investigated the corrosion of alloys in liquid nitrogen oxides, including this compound (Dove, Logan, & Wood, 1996).
Reaction with Organolead Compounds :
- Williams and Imhoff (1972) studied the reactions of this compound with organolead compounds, leading to the formation of organolead nitrates and nitrosoalkanes (Williams & Imhoff, 1972).
Infrared Spectroscopy and Molecular Behavior :
- Snyder and Hisatsune (1957) conducted infrared spectroscopy studies on this compound, providing insights into its molecular behavior in different states (Snyder & Hisatsune, 1957).
- Jones, Swanson, and Agnew (1985) examined the autoionization of this compound in thin films using infrared absorption spectroscopy (Jones, Swanson, & Agnew, 1985).
Electronic Spin Resonance Studies :
- James and Marshall (1968) performed electronic spin resonance studies on the this compound-nitrogen dioxide system, contributing to the understanding of the equilibrium and dissociation processes (James & Marshall, 1968).
Mechanism of Action
Safety and Hazards
Dinitrogen tetroxide is highly toxic and corrosive . It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure . Low concentrations initially may cause mild shortness of breath and cough; then, after a period of hours to days, victims may suffer bronchospasm and pulmonary edema .
Future Directions
Dinitrogen tetroxide is a useful reagent in chemical synthesis and forms an equilibrium mixture with nitrogen dioxide . It is a powerful oxidizer that is hypergolic upon contact with various forms of hydrazine, which has made the pair a common bipropellant for rockets . Further investigation into the reaction kinetics and mechanisms of this compound is necessary for developing safer and more efficient rocket propulsion systems .
Properties
InChI |
InChI=1S/N2O4/c3-1(4)2(5)6 | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFPZPJSADLPSON-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[N+](=O)([N+](=O)[O-])[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
N2O4 | |
Record name | NITROGEN TETROXIDE | |
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Record name | dinitrogen tetroxide | |
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URL | https://en.wikipedia.org/wiki/Dinitrogen_tetroxide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID00893116 | |
Record name | Nitrogen tetroxide | |
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Molecular Weight |
92.011 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Nitrogen tetroxide appears as red-brown liquid with a sharp, unpleasant chemical odor. Low-boiling (boiling point 21.15 °C) and held as a liquid by compression. Density 1.448 g / cm3. Consists of an equilibrium mixture of brown NO2 (nitrogen dioxide) and colorless N2O4 (dinitrogen tetroxide). Evolves poisonous brown vapors. Cylinders and ton containers may not be equipped with a safety relief device. Prolonged exposure of the containers to fire or heat may result in their violent rupturing and rocketing., Liquid, Colorless gas; [HSDB] Red-brown liquid with a sharp unpleasant odor (kept liquid by compression); bp = 21.15 deg C; [CAMEO] | |
Record name | NITROGEN TETROXIDE | |
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Boiling Point |
70.1 °F at 760 mmHg (USCG, 1999), 21.15 °C | |
Record name | NITROGEN TETROXIDE | |
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Record name | Nitrogen tetroxide | |
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Solubility |
Reacts with water | |
Record name | Nitrogen tetroxide | |
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Density |
1.45 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.45 g/cu cm at 20 °C | |
Record name | NITROGEN TETROXIDE | |
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Vapor Pressure |
1551 mmHg (USCG, 1999), 904.0 [mmHg], 9.04X10+2 mm Hg at 25 °C | |
Record name | NITROGEN TETROXIDE | |
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Color/Form |
Colorless gas, Yellow liquid below 22 °C, Colorless liquid; equilibrium with NO2, Brown liquid under pressure /Nitrogen dioxide/ | |
CAS No. |
10544-72-6 | |
Record name | NITROGEN TETROXIDE | |
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Record name | Nitrogen tetroxide | |
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Record name | Dinitrogen tetraoxide | |
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Record name | DINITROGEN TETROXIDE | |
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Melting Point |
11.8 °F (USCG, 1999), -9.3 °C | |
Record name | NITROGEN TETROXIDE | |
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Record name | Nitrogen tetroxide | |
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